Cas no 2137997-90-9 (1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2137997-90-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6520731
• PubChem ID: 165743294
• Update Time: 2025-10-30

1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol
• 2137997-90-9
• EN300-1116252

• Inchi： 1S/C11H19N3O/c1-12-8-11(15)10-6-7-13-14(10)9-4-2-3-5-9/h6-7,9,11-12,15H,2-5,8H2,1H3
• InChI Key： QOVNLVCINYPDAT-UHFFFAOYSA-N
• SMILES： OC(CNC)C1=CC=NN1C1CCCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol

Introduction to 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol (CAS No. 2137997-90-9) and Its Emerging Applications in Chemical Biology

The compound 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol, identified by the CAS number 2137997-90-9, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, featuring a cyclopentyl substituent linked to a pyrazole core and an N-methylaminoethyl side chain, positions it as a versatile scaffold for exploring novel pharmacological interactions. This introduction delves into the molecular characteristics, synthetic considerations, and particularly, the latest research applications of this compound.

The structural motif of 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol is noteworthy for several reasons. The pyrazole ring, a well-documented pharmacophore, is known for its ability to engage in hydrogen bonding and metal coordination, making it a common component in therapeutic agents targeting various diseases. The incorporation of a cyclopentyl group enhances the steric profile of the molecule, potentially influencing its binding affinity and selectivity. Furthermore, the N-methylaminoethyl side chain introduces basicity and flexibility, which can be critical for modulating interactions within biological systems.

From a synthetic perspective, the preparation of 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol involves multi-step organic transformations that highlight the intersection of synthetic chemistry with medicinal chemistry. Key steps typically include cycloaddition reactions to form the pyrazole ring, nucleophilic substitution to introduce the cyclopentyl moiety, and functional group transformations to establish the N-methylaminoethyl side chain. Advanced synthetic methodologies, such as transition-metal catalysis or flow chemistry, may be employed to improve yields and purity, underscoring the compound's relevance in modern synthetic strategies.

Recent advancements in chemical biology have brought renewed attention to heterocyclic compounds like pyrazoles due to their diverse biological activities. Studies have begun to explore the potential of derivatives of 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol as modulators of enzyme function and signal transduction pathways. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases or phosphodiesterases, which are implicated in inflammatory responses and metabolic disorders. The cyclopentyl group's steric bulk could serve as a gatekeeper to enhance selectivity against closely related targets.

The N-methylaminoethyl side chain further expands the pharmacological landscape of this molecule. Its basic nature allows for potential interactions with acidic residues in protein binding pockets, while its aliphatic nature provides a degree of conformational freedom. This balance makes it an attractive feature for designing molecules that can navigate complex three-dimensional protein surfaces effectively. Such characteristics are particularly valuable in developing small-molecule inhibitors or agonists aimed at therapeutic intervention.

In vitro studies have begun to uncover promising biological activities associated with 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol. Functional assays have indicated potential effects on pathways relevant to neurodegenerative diseases, where modulation of kinase activity or neurotransmitter release could offer therapeutic benefits. Additionally, its interaction with metal ions has been explored as a means to develop chelating agents or metallo-drugs, leveraging the pyrazole ring's known affinity for various metals.

The compound's structural features also make it an interesting candidate for computational studies aimed at predicting binding modes and affinity profiles. Molecular docking simulations can be used to model how 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol interacts with biological targets such as enzymes or receptors. These virtual screening approaches can accelerate the identification of lead compounds and guide experimental efforts toward optimizing potency and selectivity.

Future research directions may focus on expanding the chemical diversity around this scaffold by incorporating different substituents into the cyclopentyl ring or exploring alternative linkers between the pyrazole core and the N-methylaminoethyl side chain. Such modifications could reveal novel biological activities or enhance pharmacokinetic properties. Furthermore, exploring analogs with different solubility profiles or metabolic stability could facilitate their translation from laboratory research to clinical applications.

The growing interest in 1-(1-cyclopentyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol underscores its significance as a building block in chemical biology and drug discovery. Its unique structural attributes offer a rich ground for innovation, promising new insights into disease mechanisms and therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in advancing our understanding of biological processes and developing next-generation pharmaceuticals.